Cas no 1805040-31-6 (Methyl 4-cyano-2-difluoromethoxy-6-formylbenzoate)

• Product Name: Methyl 4-cyano-2-difluoromethoxy-6-formylbenzoate
• CAS No: 1805040-31-6
• MF: C₁₁H₇F₂NO₄
• MW: 255.174390077591
• CID: 4953350
• Update Time: 2025-05-23

Methyl 4-cyano-2-difluoromethoxy-6-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-2-difluoromethoxy-6-formylbenzoate

• Inchi： 1S/C11H7F2NO4/c1-17-10(16)9-7(5-15)2-6(4-14)3-8(9)18-11(12)13/h2-3,5,11H,1H3
• InChI Key： VYMBKJBVIZZQIV-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C#N)C=C(C=O)C=1C(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 365
• XLogP3: 1.9
• Topological Polar Surface Area: 76.4

Additional information on Methyl 4-cyano-2-difluoromethoxy-6-formylbenzoate

Methyl 4-cyano-2-difluoromethoxy-6-formylbenzoate (CAS No. 1805040-31-6): A Comprehensive Overview

Methyl 4-cyano-2-difluoromethoxy-6-formylbenzoate (CAS No. 1805040-31-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology due to its unique structural properties and potential applications. This compound, characterized by its cyano, difluoromethoxy, and formyl functional groups, presents a versatile platform for the development of novel bioactive molecules.

The structural composition of Methyl 4-cyano-2-difluoromethoxy-6-formylbenzoate makes it an intriguing candidate for further exploration in drug discovery. The presence of the cyano group (–CN) introduces a polar and electron-withdrawing moiety, which can influence the compound's solubility and reactivity. Additionally, the difluoromethoxy group (–OCH₂F₂) adds fluorine atoms, known for their ability to modulate metabolic stability and binding affinity in drug molecules. The formyl group (–CHO) further enhances its reactivity, making it a valuable intermediate in organic synthesis.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced pharmacokinetic properties. The incorporation of fluorine atoms into drug molecules has been shown to improve their bioavailability, metabolic stability, and binding affinity to biological targets. Methyl 4-cyano-2-difluoromethoxy-6-formylbenzoate exemplifies this trend, as its structure incorporates multiple fluorine atoms, which could potentially enhance its therapeutic efficacy.

The compound's potential applications extend beyond pharmaceuticals. In the realm of materials science, its unique chemical properties make it a candidate for the development of advanced materials with tailored functionalities. For instance, the formyl group can be used for further derivatization, leading to the creation of polymers or coatings with specific characteristics.

Recent research has also explored the use of Methyl 4-cyano-2-difluoromethoxy-6-formylbenzoate in synthetic biology. Its versatile structure allows for the construction of complex molecular architectures, which can be utilized in the design of novel enzymes or biosensors. The compound's ability to undergo various chemical transformations makes it a valuable tool for researchers aiming to develop innovative biotechnological solutions.

The synthesis of Methyl 4-cyano-2-difluoromethoxy-6-formylbenzoate involves multiple steps, each requiring precise control to ensure high yield and purity. The process typically begins with the preparation of a benzoic acid derivative, followed by selective functionalization at specific positions using appropriate reagents. The introduction of the cyano group is often achieved through cyanation reactions, while the difluoromethoxy group is typically incorporated via nucleophilic substitution or metal-catalyzed cross-coupling reactions. Finally, the formyl group is added through oxidation or formylation reactions.

The compound's reactivity also makes it a valuable intermediate in the synthesis of more complex molecules. For example, it can be used to construct heterocyclic compounds or to introduce specific functional groups into larger molecular frameworks. These transformations are facilitated by its multiple reactive sites, including the formyl group and the cyano group.

In conclusion, Methyl 4-cyano-2-difluoromethoxy-6-formylbenzoate (CAS No. 1805040-31-6) is a multifaceted compound with significant potential in various fields. Its unique structural features and reactivity make it an attractive candidate for drug discovery, materials science, and synthetic biology. As research continues to uncover new applications for this compound, its importance in these areas is likely to grow.